Cas no 2171608-98-1 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic acid
• CAS No: 2171608-98-1
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 5952431
• PubChem ID: 165586017
• Update Time: 2025-05-25

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]-2-methylpentanoic acid
• EN300-1533170
• 2171608-98-1

• Inchi： 1S/C26H32N2O5S/c1-4-14-26(2,24(30)31)28-23(29)22(13-15-34-3)27-25(32)33-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ZFVYJMSWGPHBCT-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(C(=O)O)(C)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 130Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic acid

2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No 2171608-98-1, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylsulfanyl substituent, and a pentanoic acid backbone. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group, which is a well-known protecting group in organic synthesis, plays a crucial role in controlling the reactivity of amino groups during chemical reactions. In the case of this compound, the Fmoc group is attached to an amino functionality, which suggests its potential use as an intermediate in peptide synthesis or as a building block for more complex molecules.

The presence of the methylsulfanyl group (-SMe) introduces additional functionality to this compound. Sulfur-containing groups are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and redox reactions. This makes the compound potentially useful in the development of sulfur-based pharmaceuticals or as a precursor for sulfur-containing polymers.

The pentanoic acid backbone provides the molecule with a flexible structure, which can be advantageous in applications requiring molecular recognition or self-assembly. Recent advancements in supramolecular chemistry have demonstrated the importance of such flexible structures in designing molecules with specific binding affinities or catalytic activities.

From a synthetic perspective, this compound represents a challenging target due to its multiple functional groups and stereochemical complexity. Researchers have employed various strategies, including stepwise synthesis and convergent approaches, to construct such molecules efficiently. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic asymmetric synthesis, has significantly improved the yield and purity of similar compounds.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique combination of functional groups makes it a potential candidate for targeting specific biological pathways or enzymes. For instance, the Fmoc group can be used to modulate bioavailability or stability of drug molecules, while the methylsulfanyl group can enhance solubility or bioactivity.

Additionally, this compound has been explored for its potential in materials science. Its ability to form self-assembled structures or coordinate with metal ions makes it a candidate for applications in nanotechnology or advanced materials development. Recent studies have focused on using such molecules as templates for the synthesis of metal-organic frameworks (MOFs) or as components in stimuli-responsive materials.

From an analytical standpoint, the characterization of this compound requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods allow researchers to confirm the molecular structure and study its physical properties in detail.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamido-2-methylpentanoic acid represents a sophisticated organic molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is likely to find new uses that leverage its distinctive chemical properties.